Cas no 1203655-75-7 (Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1))

Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1) structure
1203655-75-7 structure
Product Name:Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
CAS No:1203655-75-7
MF:C11H18Cl2N2O2S
MW:313.243819713593
CID:2144770
Update Time:2023-11-19

Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-aminomethyl-N-t-butyl-3-chloro-benzenesulfonamide hydrochloride
    • CID 121006501
    • Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
    • Inchi: 1S/C11H17ClN2O2S.ClH/c1-11(2,3)14-17(15,16)10-5-8(7-13)4-9(12)6-10;/h4-6,14H,7,13H2,1-3H3;1H
    • InChI Key: IJQVHAIBTPVCSY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CN)C=C(C=1)S(NC(C)(C)C)(=O)=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Topological Polar Surface Area: 80.6
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.